Cas no 893094-14-9 (N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893094-14-9
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 6599983
• PubChem ID: 16031449
• Update Time: 2025-10-29

N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• N-methyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• CHEMBL1531423
• CCG-99519
• F1830-0027
• AKOS005006732
• HMS1899N21
• NCGC00135031-01
• 893094-14-9
• N-methyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• HMS3522A02
• N-methyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• G839-0035

• Inchi： 1S/C21H25N3O4S2/c1-22-20(26)18-16-6-5-7-17(16)29-21(18)23-19(25)14-8-10-15(11-9-14)30(27,28)24-12-3-2-4-13-24/h8-11H,2-7,12-13H2,1H3,(H,22,26)(H,23,25)
• InChI Key： VYWYSHNYJHHVKP-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(S(N3CCCCC3)(=O)=O)C=C1)S2

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 132Ų

Additional information on N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893094-14-9): A Comprehensive Overview

N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893094-14-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, with its unique structural features, presents a fascinating case study for researchers interested in sulfonamide derivatives and heterocyclic compounds. Its complex name reflects the intricate combination of functional groups, including a piperidine sulfonyl moiety and a cyclopentabthiophene core, which contribute to its potential biological activities.

The compound's molecular structure is characterized by the presence of a thiophene ring fused with a cyclopentane unit, forming the 4H,5H,6H-cyclopentabthiophene scaffold. This core structure is further modified by a benzamido group at the 2-position and a carboxamide function at the 3-position, with the nitrogen atom of the latter being methylated. The piperidine-1-sulfonyl substituent on the benzamido portion adds another layer of complexity and potential pharmacological relevance to this molecule.

In recent years, there has been growing interest in sulfonamide-containing compounds due to their diverse biological activities. The N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents an interesting example of this class, with potential applications in various therapeutic areas. Researchers have been particularly interested in exploring its possible interactions with biological targets, given the known pharmacological properties of both sulfonamides and thiophene derivatives.

The synthesis of CAS 893094-14-9 typically involves multi-step organic transformations, starting from appropriately functionalized cyclopentabthiophene precursors. The introduction of the piperidine sulfonyl group requires careful optimization to ensure good yields and purity of the final product. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve the efficiency and sustainability of the process, reflecting current trends in pharmaceutical chemistry.

From a physicochemical perspective, N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide exhibits properties typical of moderately polar organic compounds. Its solubility profile, which is crucial for potential pharmaceutical applications, can be modified through salt formation or formulation strategies. The presence of multiple hydrogen bond acceptors and donors in its structure influences its molecular interactions and bioavailability characteristics, making it an interesting subject for computational chemistry studies.

In the context of drug discovery, compounds like 893094-14-9 are often investigated for their structure-activity relationships (SAR). The combination of the thiophene heterocycle with the sulfonamide functionality creates opportunities for diverse biological interactions. Recent publications have highlighted the importance of such structural motifs in the development of novel therapeutic agents, particularly in areas addressing unmet medical needs.

The analytical characterization of N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure proper identification and quality control of the compound, which is essential for research applications. Advanced techniques like X-ray crystallography may be employed to determine its three-dimensional structure and conformational preferences.

Current research trends indicate growing interest in the potential applications of cyclopentabthiophene derivatives in material science as well as medicinal chemistry. While CAS 893094-14-9 is primarily studied for its biological potential, its unique electronic properties stemming from the thiophene core might also find applications in organic electronics or sensor technologies. This dual potential makes it a compelling subject for interdisciplinary research.

From a safety and handling perspective, standard laboratory precautions are recommended when working with N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices should always be followed. Material Safety Data Sheets (MSDS) should be consulted for specific handling instructions and storage recommendations.

The commercial availability of 893094-14-9 through specialty chemical suppliers has facilitated its investigation in various research programs. Its price and purity grade typically depend on the intended application, with higher purity materials being essential for biological studies. The compound's stability under various conditions is an important consideration for long-term storage and transportation.

In the broader context of pharmaceutical research, molecules like N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide represent important building blocks in the search for new therapeutic agents. Their structural complexity allows for fine-tuning of pharmacological properties, while their synthetic accessibility enables structure-activity relationship studies. This balance makes them valuable tools in modern drug discovery efforts.

Future directions for research on CAS 893094-14-9 may include detailed investigations of its biological activity profile, optimization of its physicochemical properties for specific applications, and exploration of novel synthetic routes to improve efficiency and sustainability. As computational methods continue to advance, in silico studies of this compound and its analogs may provide valuable insights for further experimental work.

The scientific literature contains numerous examples of structurally related compounds that have shown promising biological activities, suggesting potential avenues for exploring N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide. These include modulation of various biological targets and potential applications in different therapeutic areas, though specific claims would require experimental validation for this particular molecule.

In summary, N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893094-14-9) represents an interesting and versatile chemical entity with potential applications across multiple scientific disciplines. Its unique combination of structural features makes it a valuable subject for ongoing research in medicinal chemistry, materials science, and related fields. As scientific understanding of such complex molecules continues to grow, so too does their potential to contribute to advancements in science and technology.